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Compound of Interest

Compound Name: Lead(2+);dibromate;hydrate

CAS No.: 10031-21-7

Cat. No.: B592474

Get Quote

Executive Summary
This technical guide provides a comprehensive physicochemical characterization of Lead(II)

bromate monohydrate (

), a specialized inorganic oxidant. While less common than its halide counterparts (e.g.,
Lead(II) bromide), this compound serves as a critical reference standard in heavy metal oxidant
chemistry and pyrotechnic research.

Target Audience: Analytical Chemists, drug development professionals (impurity profiling), and

Materials Scientists.

Identity & Physicochemical Properties[1][2][3]
Physical Appearance
Lead(II) bromate monohydrate presents as a colorless to white crystalline solid.
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Crystal Habit: Typically forms small, prismatic crystals or a fine white powder when

precipitated rapidly.

Luster: Vitreous (glass-like) in large crystal form; dull in powder form.

Visual Impurities: Yellowing of the solid indicates contamination with Lead(II) oxide (

) or free bromine (

), usually resulting from photodegradation or thermal stress.

Organoleptic Properties (Odor)
At Standard Temperature and Pressure (STP):Odorless.

Mechanism:[1][2][3] As an ionic solid with high lattice energy, it has negligible vapor

pressure at room temperature, releasing no volatiles to trigger olfactory receptors.

Upon Thermal Decomposition (>180°C):Pungent / Bleach-like.

Mechanism:[1][2][3] Thermal stress fractures the bromate anion, releasing oxygen and

potentially trace amounts of elemental bromine (

) if the decomposition is uncontrolled or occurs in the presence of reducing agents.

Key Physical Constants
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Property Value Notes

Formula
Monohydrate is the stable

terrestrial form.

Molecular Weight 481.02 g/mol
Calculated based on standard

atomic weights.

Density 5.53 g/cm³
High density characteristic of

lead salts.

Solubility (

)
1.38 g / 100 mL (20°C)

Sparingly soluble; increases

significantly with temperature.

Decomposition Temp. ~180°C

Dehydrates and decomposes;

explosive risk if mixed with

organics.

CAS Number 10031-21-7
Specific to the monohydrate

form.[4]

Synthesis & Purification Protocol
Context: The synthesis relies on a metathesis (double displacement) reaction. Because

Lead(II) bromate is sparingly soluble compared to the reactants, it precipitates from the

solution.

Reagents
Lead(II) Nitrate (

): 0.1 M aqueous solution (ACS Reagent Grade).

Potassium Bromate (

): 0.2 M aqueous solution (ACS Reagent Grade).

Solvent: Deionized Water (

).
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Step-by-Step Methodology
Preparation: Dissolve stoichiometric equivalents of Lead(II) nitrate and Potassium bromate in

separate beakers of deionized water. Heat both solutions to 60°C to ensure complete

dissolution.

Precipitation: Slowly add the Lead(II) nitrate solution to the Potassium bromate solution while

stirring.

Reaction:

Crystallization: Allow the mixture to cool slowly to room temperature, then chill to 4°C. The

slow cooling promotes the formation of defined crystals rather than an amorphous powder.

Filtration: Collect the precipitate via vacuum filtration using a sintered glass crucible (porosity

3 or 4).

Washing: Wash the filter cake three times with ice-cold deionized water to remove residual

potassium nitrate.

Drying: Dry the solid in a desiccator over calcium chloride. Do not heat above 100°C to

prevent premature dehydration or decomposition.

Synthesis Workflow Diagram
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Reagents:
Pb(NO3)2 (aq) + KBrO3 (aq)

Mixing & Heating
(60°C)

Precipitation
Pb(BrO3)2 forms

Cooling to 4°C
(Crystallization)

Vacuum Filtration
Remove KNO3

Wash with Ice-Cold Water

Desiccation
(Ambient Temp)

Final Product:
Pb(BrO3)2 · H2O

Click to download full resolution via product page

Figure 1: Metathesis synthesis workflow for the isolation of high-purity Lead(II) bromate

monohydrate.
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Stability & Thermal Reactivity
Understanding the thermal profile is critical for safety. Lead(II) bromate is an oxidizer.

Decomposition Pathway
Upon heating, the compound first loses its water of hydration. Continued heating leads to the

breakdown of the bromate anion, releasing oxygen and leaving Lead(II) bromide.

Stage 1 (Dehydration):

Stage 2 (Redox Decomposition):

Critical Safety Note: In the presence of organic fuels (solvents, dust), this decomposition can

become deflagrative or explosive. The release of

accelerates local combustion.

Thermal Decay Diagram

Pb(BrO3)2 · H2O
(Solid)

Pb(BrO3)2
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PbBr2
(Lead Bromide)

  Decomp.  
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3 O2
(Gas)
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Figure 2: Thermal decomposition pathway. Note the release of oxygen gas, creating a fire

hazard.

Safety & Toxicology (E-E-A-T)
Toxicological Profile

Lead Toxicity: Like all soluble/sparingly soluble lead salts, this compound is a cumulative

neurotoxin. It targets the nervous system, kidneys, and reproductive system.
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Bromate Carcinogenicity: The bromate anion (

) is a Genotoxic Carcinogen (Group 2B). It induces oxidative DNA damage.

Handling Protocols
Engineering Controls: All weighing and manipulation must occur inside a Class II Biosafety

Cabinet or a HEPA-filtered fume hood to prevent inhalation of dust.

PPE: Nitrile gloves (double-gloved), N95/P100 respirator (if outside hood), and safety

goggles.

Incompatibility: Keep strictly separated from sulfur, phosphorus, powdered metals, and

organic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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